4-Methoxy-6-(methoxycarbonyl)picolinic acid
Overview
Description
4-Methoxy-6-(methoxycarbonyl)picolinic acid (MMPCA) is a synthetic derivative of picolinic acid, which is an important intermediate in various biological processes. It is a solid at room temperature .
Molecular Structure Analysis
The molecular formula of this compound is C9H9NO5. The molecular weight is 211.17 g/mol.
Physical And Chemical Properties Analysis
This compound is a solid at room temperature . The molecular weight is 211.17 g/mol.
Scientific Research Applications
Coordination Chemistry and Ligand Properties
4-Methoxy-6-(methoxycarbonyl)picolinic acid exhibits interesting properties when involved in the synthesis and coordination chemistry of hexadentate picolinic acid-based bispidine ligands. These ligands have shown particular suitability for octahedral coordination geometries, especially in the context of tetragonal symmetries. Such properties are essential for Jahn-Teller labile ground states, making these compounds significant in the study of solid-state structures, solution spectroscopy, electrochemistry, and the stability of complexes, particularly with CuII centers (Comba et al., 2016).
Spectroscopic Characterization and Computational Analysis
The derivative of this compound, 4-methoxy-pyridine-2-carboxylic acid (4-Mpic), has been characterized using spectroscopic techniques like FT-IR and UV-Vis. These studies, along with Density Functional Theory (DFT) calculations, provide insights into the ground state geometries, vibration wavenumbers, hyperpolarizabilities, and molecular electrostatic potential surfaces. These characteristics are pivotal in understanding the electronic absorption and the impact of specific groups on molecular properties (Tamer et al., 2018).
Bioremediation and Environmental Applications
A study on the biodegradation of picolinic acid by Rhodococcus sp. PA18 highlights the potential of using microorganisms for environmental remediation. Picolinic acid, a derivative related to this compound, is considered hazardous, and the ability of Rhodococcus sp. to aerobically degrade it into non-toxic forms is significant for environmental protection. This process opens doors for bioremediation applications where pollution from similar compounds needs to be addressed (Zhang et al., 2019).
Antimicrobial and Cytotoxic Properties
Derivatives of picolinic acid, including 6-(methoxycarbonyl) picolinic acid, have been isolated from the fungus Beauveria asiatica and have demonstrated notable antimicrobial, antimalarial, and cytotoxic activities. These findings are crucial for the development of new pharmaceuticals and therapeutic agents, leveraging the unique properties of these compounds (Kornsakulkarn et al., 2021).
Safety and Hazards
The safety information for 4-Methoxy-6-(methoxycarbonyl)picolinic acid indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more .
properties
IUPAC Name |
4-methoxy-6-methoxycarbonylpyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO5/c1-14-5-3-6(8(11)12)10-7(4-5)9(13)15-2/h3-4H,1-2H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SZZUSFUVKKLOIZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NC(=C1)C(=O)OC)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90654915 |
Source
|
| Record name | 4-Methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90654915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
857380-05-3 |
Source
|
| Record name | 4-Methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90654915 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-methoxy-6-(methoxycarbonyl)pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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